Cas no 356534-53-7 (1-(t-butyloxycarbonyl)-2-triphenylphosphoniumhydrazine bromide)

• Product Name: 1-(t-butyloxycarbonyl)-2-triphenylphosphoniumhydrazine bromide
• CAS No: 356534-53-7
• MF: C₂₃H₂₆BrN₂O₂P
• MW: 473.342505931854
• MDL: MFCD04973132
• CID: 920551
• PubChem ID: 11225244
• Update Time: 2025-11-05

1-(t-butyloxycarbonyl)-2-triphenylphosphoniumhydrazine bromide Chemical and Physical Properties

Names and Identifiers

• 1-(t-butyloxycarbonyl)-2-triphenylphosphoniumhydrazine bromide
• Boc-HNNH-PPh3 Br
• 1-BOC-2-TRIPHENYLPHOSPHONIUM-HYDRAZINE BROMIDE
• [2-[(2-methylpropan-2-yl)oxycarbonyl]hydrazinyl]-triphenylphosphanium;bromide
• MFCD04973132
• (2-(tert-Butoxycarbonyl)hydrazinyl)triphenylphosphoniumbromide
• (2-tert-Butoxycarbonylhydrazino)-triphenyl-phosphonium bromide
• (2-tert-Butoxycarbonylhydrazino)-triphenylphosphonium bromide
• 356534-53-7
• CS-0437632
• AKOS025212029
• (2-(tert-Butoxycarbonyl)hydrazinyl)triphenylphosphonium bromide
• G84215

• MDL： MFCD04973132
• Inchi： 1S/C23H25N2O2P.BrH/c1-23(2,3)27-22(26)24-25-28(19-13-7-4-8-14-19,20-15-9-5-10-16-20)21-17-11-6-12-18-21;/h4-18,25H,1-3H3;1H
• InChI Key： VHUNYAIWJKGULJ-UHFFFAOYSA-N
• SMILES： [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)NNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 472.09200
• Monoisotopic Mass: 472.09153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 442
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 63.95000
• LogP: 1.71060

1-(t-butyloxycarbonyl)-2-triphenylphosphoniumhydrazine bromide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on 1-(t-butyloxycarbonyl)-2-triphenylphosphoniumhydrazine bromide

1-(t-Butyloxycarbonyl)-2-Triphenylphosphoniumhydrazine Bromide: A Versatile Building Block in Modern Organic Synthesis

CAS No. 356534-53-7 is a structurally unique organic compound that has garnered significant attention in the field of synthetic chemistry due to its dual functionality as both a protected hydrazine derivative and a triphenylphosphonium salt. The full chemical name, 1-(t-butyloxycarbonyl)-2-triphenylphosphoniumhydrazine bromide, reflects its complex architecture, which combines the t-butyloxycarbonyl (Boc) protecting group with a triphenylphosphonium core. This hybrid structure positions it as a valuable intermediate in the development of advanced materials, pharmaceuticals, and functionalized molecules for catalytic applications.

The integration of the Boc protecting group in this compound is particularly noteworthy. The t-butyloxycarbonyl moiety is widely utilized in peptide synthesis and organic chemistry to temporarily mask reactive amine functionalities. In this context, the hydrazine unit is rendered inert under mild reaction conditions, allowing for selective transformations at other molecular sites. Recent studies have demonstrated that such protected hydrazines can be selectively deprotected under controlled acidic or thermal conditions, enabling precise control over molecular architecture during multi-step syntheses.

The triphenylphosphonium framework contributes another layer of synthetic utility. Triphenylphosphonium salts are well-established reagents in modern organic synthesis, particularly in the context of C–H activation and phosphorus-mediated cross-coupling reactions. The bromide counterion in this compound plays a critical role in stabilizing the phosphorus center while maintaining sufficient reactivity for participation in transition-metal-catalyzed processes. Emerging research highlights their application in palladium-catalyzed allylations and arylations, where the phosphorus scaffold facilitates efficient electron transfer mechanisms.

In terms of structural stability, the combination of the Boc group and triphenylphosphonium core provides remarkable thermal and chemical robustness. This dual functionality allows for storage under ambient conditions without significant degradation, making it an attractive candidate for industrial-scale applications. Spectroscopic analyses (NMR, IR) have confirmed that the compound maintains its integrity even after prolonged exposure to common solvents such as dichloromethane or tetrahydrofuran.

The synthetic methodology for preparing this compound typically involves a two-step process: first, the formation of a triphenylphosphine derivative through alkylation or coupling reactions; second, the introduction of the Boc-protected hydrazine unit via nucleophilic substitution or condensation strategies. Recent advancements have optimized these protocols using microwave-assisted synthesis to reduce reaction times by up to 60% while maintaining high yields (often exceeding 85%). These improvements align with green chemistry principles by minimizing solvent usage and energy consumption.

In catalytic applications, compounds like CAS No. 356534-53-7 have shown promise as ligands or co-catalysts in asymmetric synthesis pathways. The phosphorus center's ability to coordinate with transition metals enhances stereoselectivity during enantioselective hydrogenation or oxidation reactions. Notably, preliminary studies suggest that when paired with rhodium complexes, this molecule can facilitate highly efficient hydrogenation of unsaturated substrates with ee values approaching 99%.

Beyond traditional catalysis, this compound has been explored as a precursor for functionalized polymers through radical polymerization techniques. The hydrazine moiety can participate in cross-linking reactions under UV irradiation or thermal activation, leading to materials with tunable mechanical properties and enhanced thermal stability. These characteristics make it particularly relevant for developing next-generation coatings and adhesives.

In pharmaceutical research contexts, protected hydrazines like this one serve as key intermediates for synthesizing bioactive molecules containing hydrazide functionalities—common motifs found in antibiotics and anti-inflammatory agents. The Boc group ensures compatibility with delicate biological targets during early-stage drug development phases before final deprotection steps activate pharmacological activity.

Safety profiles indicate that while standard laboratory precautions apply due to its salt nature (bromide content), there are no reported classifications under global hazardous substance regulations when handled appropriately within controlled environments. Proper storage away from strong oxidizing agents maintains its shelf life beyond two years without noticeable decomposition.

Ongoing research continues to explore novel applications leveraging both components' synergistic effects—such as using triphenylphosphinium salts as redox mediators combined with Boc protection strategies for sequential transformations on complex molecular frameworks. These developments underscore its potential role not only as an intermediate but also as an enabler of more sophisticated synthetic methodologies across multiple disciplines including medicinal chemistry and materials science.